Educational series: characterizing crosslinked polymer networks
Polymer Chemistry Pub Date: 2023-12-19 DOI: 10.1039/D3PY00914A
Abstract
Characterization of polymer networks presents unique challenges due to the insolubility of the materials, but this also enables characterization by new techniques that take advantage of the bulk network structure. An overview of characterization methods for polymer networks is presented, including functionality by IR, swelling and gel fraction calculations, mechanical characterization, thermal characterization, evaluation of molar masses between crosslinks and surface properties. This contribution serves as a reference for researchers aiming to evaluate network properties for the first time, or to expand the range of techniques used in network characterization.
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Journal Name：Polymer Chemistry
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CAS no.: 128221-48-7
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